2-{[(5-Methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,4-benzoxadiazepin-5(4H)-one
2-{[(5-Methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,4-benzoxadiazepin-5(4H)-one
Brand Name:
Vulcanchem
CAS No.:
948161-58-8
VCID:
VC0511975
InChI:
InChI=1S/C18H15N5O2S/c1-12-19-22-18(23(12)13-7-3-2-4-8-13)26-11-16-20-21-17(24)14-9-5-6-10-15(14)25-16/h2-10H,11H2,1H3,(H,21,24)
SMILES:
CC1=NN=C(N1C2=CC=CC=C2)SCC3=NNC(=O)C4=CC=CC=C4O3
Molecular Formula:
C18H15N5O2S
Molecular Weight:
365.4g/mol
2-{[(5-Methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,4-benzoxadiazepin-5(4H)-one
CAS No.: 948161-58-8
Main Products
VCID: VC0511975
Molecular Formula: C18H15N5O2S
Molecular Weight: 365.4g/mol
![2-{[(5-Methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,4-benzoxadiazepin-5(4H)-one - 948161-58-8](/images/no_structure.jpg)
| CAS No. | 948161-58-8 |
|---|---|
| Product Name | 2-{[(5-Methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3,4-benzoxadiazepin-5(4H)-one |
| Molecular Formula | C18H15N5O2S |
| Molecular Weight | 365.4g/mol |
| IUPAC Name | 2-[(5-methyl-4-phenyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4H-1,3,4-benzoxadiazepin-5-one |
| Standard InChI | InChI=1S/C18H15N5O2S/c1-12-19-22-18(23(12)13-7-3-2-4-8-13)26-11-16-20-21-17(24)14-9-5-6-10-15(14)25-16/h2-10H,11H2,1H3,(H,21,24) |
| Standard InChIKey | FYMOBMUCJWNQSK-UHFFFAOYSA-N |
| SMILES | CC1=NN=C(N1C2=CC=CC=C2)SCC3=NNC(=O)C4=CC=CC=C4O3 |
| Canonical SMILES | CC1=NN=C(N1C2=CC=CC=C2)SCC3=NNC(=O)C4=CC=CC=C4O3 |
| PubChem Compound | 17602464 |
| Last Modified | Nov 12 2021 |
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